Cas no 1036712-62-5 (Benzenesulfonamide, N-[(3-bromo-4-fluorophenyl)methyl]-N-(2,2-dimethoxyethyl)-4-methyl-)

• Product Name: Benzenesulfonamide, N-[(3-bromo-4-fluorophenyl)methyl]-N-(2,2-dimethoxyethyl)-4-methyl-
• CAS No: 1036712-62-5
• MF: C₁₈H₂₁BrFNO₄S
• MW: 446.331046819687
• CID: 5689288
• PubChem ID: 59226267
• Update Time: 2023-10-12

Benzenesulfonamide, N-[(3-bromo-4-fluorophenyl)methyl]-N-(2,2-dimethoxyethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1036712-62-5
• Benzenesulfonamide,N-[(3-bromo-4-fluorophenyl)methyl]-N-(2,2-dimethoxyethyl)-4-methyl-
• SCHEMBL1571343
• N-(4-Fluoro-3-bromo-benzyl)-N-(2,2-dimethoxy-ethyl)-4-methyl-benzene-sulfonamide
• C18H21BrFNO4S
• YMWAWNGTJDKAQE-UHFFFAOYSA-N
• N-(3-Bromo-4-fluorobenzyl)-N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide
• Benzenesulfonamide, N-[(3-bromo-4-fluorophenyl)methyl]-N-(2,2-dimethoxyethyl)-4-methyl-

• Inchi： 1S/C18H21BrFNO4S/c1-13-4-7-15(8-5-13)26(22,23)21(12-18(24-2)25-3)11-14-6-9-17(20)16(19)10-14/h4-10,18H,11-12H2,1-3H3
• InChI Key： YMWAWNGTJDKAQE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN(CC(OC)OC)S(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 445.03587g/mol
• Monoisotopic Mass: 445.03587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.2Ų